Cas no 137890-04-1 (1-(1-methyl-1H-pyrazol-3-yl)ethan-1-one)

• Product name: 1-(1-methyl-1H-pyrazol-3-yl)ethan-1-one
• CAS No: 137890-04-1
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD04968783
• CID: 855987
• PubChem ID: 15710468

1-(1-methyl-1H-pyrazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-1-methyl-1H-pyrazole
• 1-(1-methylpyrazol-3-yl)ethanone
• Ethanone,1-(1-methyl-1H-pyrazol-3-yl)- (9CI)
• 1-(1-methyl-1H-pyrazol-3-yl)ethanone
• 1-(1-methyl-1H-pyrazol-3-yl)-ethanone
• 3-acetyl-1-methylpyrazole
• CTK6I2407
• SBB021677
• STK313374
• SureCN2629340
• 1-(1-methyl-1H-pyrazol-3-yl)ethan-1-one
• 1-(1-METHYL-1H-PYRAZOL-3-YL)-1-ETHANONE
• Ethanone, 1-(1-methyl-1H-pyrazol-3-yl)-
• AKOS000307598
• P10302
• CHEMBL4525292
• FSDAUKGXAFKQQP-UHFFFAOYSA-N
• 137890-04-1
• BBL039361
• MFCD04968783
• Z1201623025
• EN300-206439
• SCHEMBL2629340
• SB11859
• AS-50465
• DTXSID30577194
• CS-0043578
• Ethanone,1-(1-methyl-1H-pyrazol-3-yl)-(9ci)
• SY045892
• Ethanone, 1-(1-methyl-1H-pyrazol-3-yl)- (9CI)
• DB-365908

• MDL： MFCD04968783
• Inchi： InChI=1S/C6H8N2O/c1-5(9)6-3-4-8(2)7-6/h3-4H,1-2H3
• InChI Key： FSDAUKGXAFKQQP-UHFFFAOYSA-N
• SMILES： CC(=O)C1=NN(C)C=C1

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 221.0±13.0 °C at 760 mmHg
• Flash Point: 87.4±19.8 °C
• PSA: 34.89
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(1-methyl-1H-pyrazol-3-yl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1-methyl-1H-pyrazol-3-yl)ethan-1-one

1-(1-methyl-1H-pyrazol-3-yl)ethan-1-one (CAS No. 137890-04-1): A Comprehensive Overview

1-(1-methyl-1H-pyrazol-3-yl)ethan-1-one, also known by its CAS registry number 137890-04-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic ketones, specifically featuring a pyrazole ring substituted with a methyl group and an ethanone moiety. The structure of this compound is characterized by its unique arrangement of atoms, which contributes to its distinctive chemical properties and potential applications.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common structural motif in various bioactive compounds. In the case of 1-(1-methyl-1H-pyrazol-3-yl)ethan-1-one, the methyl substitution at position 1 of the pyrazole ring adds further complexity to its structure, potentially influencing its reactivity and biological activity. The ethanone group attached to the pyrazole ring introduces a ketone functionality, which can participate in various chemical reactions, including nucleophilic additions and condensations.

Recent studies have highlighted the importance of heterocyclic ketones like 1-(1-methyl-1H-pyrazol-3-yl)ethan-1-one in drug discovery and development. These compounds are often explored for their potential as kinase inhibitors, given their ability to interact with specific protein targets. For instance, research has shown that certain derivatives of this compound exhibit inhibitory activity against oncogenic kinases, making them promising candidates for anti-cancer therapies.

In addition to its pharmacological applications, 1-(1-methyl-1H-pyrazol-3-yl)ethan-1-one has been studied for its role in synthetic chemistry. The compound serves as a versatile building block for constructing more complex molecules. Its reactivity under various reaction conditions allows chemists to design and synthesize novel compounds with tailored properties. For example, the ethanone group can undergo enolate formation, enabling the construction of carbon-carbon bonds through aldol reactions or other related processes.

The synthesis of cas no ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃CAS No. -based compounds often involves multi-step processes that require precise control over reaction conditions. One common approach to synthesizing this compound involves the condensation of an appropriate aldehyde with a substituted pyrazole derivative under acidic or basic conditions. The resulting product can then be further functionalized to introduce additional substituents or modify existing ones.

The physical and chemical properties of cas noCAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.